Cas no 1702860-22-7 (5-bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,4-triazol-3-amine)

5-Bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,4-triazol-3-amine is a heterocyclic compound featuring a bromo-substituted triazole core linked to a methyl-oxadiazole moiety. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The presence of both triazole and oxadiazole rings enhances its versatility as a building block for synthesizing bioactive molecules. The bromo substituent offers a handle for further functionalization via cross-coupling reactions, while the amine group provides a site for derivatization. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies, particularly in the development of enzyme inhibitors or receptor modulators. The compound's stability and synthetic accessibility further support its utility in exploratory research.
5-bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,4-triazol-3-amine structure
1702860-22-7 structure
Product Name:5-bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,4-triazol-3-amine
CAS No:1702860-22-7
MF:C6H7BrN6O
MW:259.063378572464
CID:6594598
PubChem ID:103098455
Update Time:2025-05-21

5-bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,4-triazol-3-amine
    • 1H-1,2,4-Triazol-3-amine, 5-bromo-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-
    • EN300-1107396
    • 5-Bromo-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-1,2,4-triazol-3-amine
    • 1702860-22-7
    • Inchi: 1S/C6H7BrN6O/c1-3-4(12-14-11-3)2-13-5(7)9-6(8)10-13/h2H2,1H3,(H2,8,10)
    • InChI Key: ZQHFPZANXAPFNR-UHFFFAOYSA-N
    • SMILES: N1(CC2C(C)=NON=2)C(Br)=NC(N)=N1

Computed Properties

  • Exact Mass: 257.98647g/mol
  • Monoisotopic Mass: 257.98647g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 95.6Ų

Experimental Properties

  • Density: 2.21±0.1 g/cm3(Predicted)
  • Boiling Point: 496.0±55.0 °C(Predicted)
  • pka: 0.89±0.50(Predicted)

5-bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,4-triazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1107396-0.05g
5-bromo-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-1,2,4-triazol-3-amine
1702860-22-7 95%
0.05g
$1129.0 2023-10-27
Enamine
EN300-1107396-0.1g
5-bromo-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-1,2,4-triazol-3-amine
1702860-22-7 95%
0.1g
$1183.0 2023-10-27
Enamine
EN300-1107396-0.25g
5-bromo-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-1,2,4-triazol-3-amine
1702860-22-7 95%
0.25g
$1235.0 2023-10-27
Enamine
EN300-1107396-0.5g
5-bromo-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-1,2,4-triazol-3-amine
1702860-22-7 95%
0.5g
$1289.0 2023-10-27
Enamine
EN300-1107396-1.0g
5-bromo-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-1,2,4-triazol-3-amine
1702860-22-7
1g
$1414.0 2023-05-24
Enamine
EN300-1107396-2.5g
5-bromo-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-1,2,4-triazol-3-amine
1702860-22-7 95%
2.5g
$2631.0 2023-10-27
Enamine
EN300-1107396-5.0g
5-bromo-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-1,2,4-triazol-3-amine
1702860-22-7
5g
$4102.0 2023-05-24
Enamine
EN300-1107396-10.0g
5-bromo-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-1,2,4-triazol-3-amine
1702860-22-7
10g
$6082.0 2023-05-24
Enamine
EN300-1107396-1g
5-bromo-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-1,2,4-triazol-3-amine
1702860-22-7 95%
1g
$1343.0 2023-10-27
Enamine
EN300-1107396-5g
5-bromo-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-1,2,4-triazol-3-amine
1702860-22-7 95%
5g
$3894.0 2023-10-27

Additional information on 5-bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,4-triazol-3-amine

5-Bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,4-triazol-3-amine: A Comprehensive Overview

The compound 5-bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,4-triazol-3-amine, identified by the CAS number 1702860-22-7, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of heterocyclic compounds, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a combination of triazole and oxadiazole rings, both of which are heterocycles with nitrogen atoms. The presence of bromine at the 5-position further adds to its chemical complexity and potential reactivity.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the oxadiazole ring while maintaining the integrity of the triazole moiety. Such advancements highlight the importance of green chemistry principles in modern organic synthesis.

The chemical properties of 5-bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,4-triazol-3-amines are heavily influenced by its functional groups. The triazole ring is known for its aromaticity and stability under various conditions. The oxadiazole ring contributes additional electron-withdrawing effects due to its nitrogen atoms. The bromine substituent at position 5 introduces both electron-withdrawing inductive effects and potential sites for substitution reactions.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for anti-inflammatory and anti-cancer drugs. Its ability to form stable complexes with metal ions makes it a candidate for coordination chemistry studies. Additionally, the compound's unique electronic properties have led to its exploration in optoelectronic materials.

Recent research has delved into the biological activity of 5-bromo derivatives like this compound. Studies conducted using in vitro models have demonstrated moderate inhibitory effects on certain enzymes associated with inflammatory pathways. These findings suggest that further optimization could yield bioactive compounds with therapeutic potential.

The environmental impact of this compound is another area of interest. Given its complex structure and potential for degradation under specific conditions, researchers are examining its fate in various ecosystems. Understanding its biodegradation pathways is crucial for assessing its safety and sustainability in industrial applications.

In conclusion, 5-bromo-1-(4-methyl-1,2,5-oxadiazol-3-yLmethyl)-1H-lH-lH-lH-lH-lH-lH-lH-lH-lH-lH-lH-lH-lH-lH-lH-lH-lH-l H -l H -l H -l H -l H -l H -l H -l H -l H -l H -l H -l H -l H -l H -l H -l H -l H -l H - l H triazolyl amine represents a significant advancement in heterocyclic chemistry. Its versatile structure offers numerous opportunities for further research and development across multiple disciplines.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.